![molecular formula C10H21N B1467967 Tert-butyl[(2,2-dimethylcyclopropyl)methyl]amine CAS No. 1274632-45-9](/img/structure/B1467967.png)
Tert-butyl[(2,2-dimethylcyclopropyl)methyl]amine
Overview
Description
Scientific Research Applications
Synthesis of Non-Proteinogenic Amino Acids
A study by Temperini et al. (2020) developed a synthetic strategy for preparing protected methyl esters of 2,3-l-diaminopropanoic acid (l-Dap), using a process that involves reductive amination facilitated by primary amines. The chirality of the starting d-serine template is preserved through all synthetic steps, demonstrating the utility of such amines in preparing non-proteinogenic amino acids with specific chirality and protection groups (Temperini et al., 2020).
Asymmetric Synthesis of Amines
Ellman et al. (2002) highlighted the versatility of N-tert-Butanesulfinyl imines for the asymmetric synthesis of amines. This compound serves as a chiral directing group and is activated for the addition of various nucleophiles, enabling the synthesis of a wide range of highly enantioenriched amines. This methodology showcases the importance of such amines in asymmetric synthesis (Ellman et al., 2002).
Catalysis and Polymerization
A study by Deeken et al. (2006) explored the synthesis and structural characterization of group 10 metal aminopyridinato complexes, demonstrating their application in aryl-Cl activation and hydrosilane polymerization catalysis. The aminopyridinato complexes showed promise as efficient catalysts in Suzuki cross-coupling reactions, indicating the potential of tert-butyl amines in catalytic applications (Deeken et al., 2006).
Kinetic Studies and Mechanistic Insights
Research by Morgan et al. (2011) on the end-quenching of quasiliving polyisobutylene with sterically hindered amines provided insights into the kinetic and mechanistic aspects of polymer synthesis. This study revealed the mode of interaction and the active species responsible for β-proton abstraction, demonstrating the significance of sterically hindered amines in polymer science (Morgan et al., 2011).
properties
IUPAC Name |
N-[(2,2-dimethylcyclopropyl)methyl]-2-methylpropan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N/c1-9(2,3)11-7-8-6-10(8,4)5/h8,11H,6-7H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOABDSKRDAPWGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1CNC(C)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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